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Compound of Interest

Compound Name:
Ethyl 2-(5-nitropyridin-2-

YL)acetate

Cat. No.: B168430 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling, storage, and use of Ethyl 2-(5-nitropyridin-
2-yl)acetate (CAS No. 174890-57-4).

Frequently Asked Questions (FAQs)
Q1: What is Ethyl 2-(5-nitropyridin-2-yl)acetate?

Ethyl 2-(5-nitropyridin-2-yl)acetate is a chemical compound with the molecular formula

C₉H₁₀N₂O₄.[1][2][3] It is a useful research chemical, often employed as a building block in the

synthesis of more complex molecules, particularly substituted pyridine derivatives which are

significant in pharmaceutical and agricultural chemistry.[4]

Q2: What are the primary hazards associated with this compound?

While a specific Safety Data Sheet (SDS) for this exact compound is not readily available,

related compounds such as nitropyridines and nitroaromatics are known to be hazardous.[5][6]

The Globally Harmonized System (GHS) hazard statements for a similar compound include

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation). Therefore, it should be handled with care, avoiding contact with skin,

eyes, and inhalation.

Q3: How should I properly store Ethyl 2-(5-nitropyridin-2-yl)acetate?
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For short-term storage (1-2 weeks), it is recommended to keep the compound at -4°C. For

longer periods (1-2 years), storage at -20°C is advised to maintain its stability.[7] The

compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.

Q4: What are the general safety precautions for handling this compound?

When working with Ethyl 2-(5-nitropyridin-2-yl)acetate, it is crucial to use appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.[6] Avoid generating dust or aerosols. Keep the compound away from

heat, sparks, and open flames.

Q5: How should I dispose of waste containing this chemical?

Dispose of waste containing Ethyl 2-(5-nitropyridin-2-yl)acetate in accordance with local,

state, and federal regulations for hazardous chemical waste. Do not empty into drains or

release into the environment.

Quantitative Data
Chemical and Physical Properties

Property Value Source

CAS Number 174890-57-4 [1][2][3]

Molecular Formula C₉H₁₀N₂O₄ [1][2][3]

Molecular Weight 210.19 g/mol [1][2]

Purity Min. 95% - 98% [1]

Melting Point 63 °C (for the thio-analog) [5]

Boiling Point
378.7 °C (predicted, for the

thio-analog)
[5]

Storage Conditions
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Duration Temperature

Short-term (1-2 weeks) -4°C

Long-term (1-2 years) -20°C

Experimental Protocols
General Protocol for Saponification and Subsequent Reaction

This protocol provides a general methodology for the saponification of the ethyl ester to the

corresponding carboxylate, which can then be used in subsequent reactions such as

decarboxylative functionalization. This is adapted from a procedure for the methyl ester analog.

[4]

Materials:

Ethyl 2-(5-nitropyridin-2-yl)acetate

Lithium hydroxide (LiOH)

Methanol (MeOH)

Water (H₂O)

Anhydrous solvent for subsequent reaction (e.g., THF)

Electrophilic reagent for subsequent reaction

Procedure:

Saponification:

Dissolve Ethyl 2-(5-nitropyridin-2-yl)acetate in a mixture of methanol and water.

Add lithium hydroxide and stir the mixture at room temperature.
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Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Upon completion, remove the solvents under reduced pressure to obtain the crude lithium

pyridylacetate salt.

Subsequent Reaction (e.g., Decarboxylative Functionalization):

To the residue from the previous step, add an anhydrous solvent (e.g., THF).

Add the desired electrophilic reagent.

Stir the reaction mixture at room temperature for the appropriate time, monitoring by TLC.

Upon completion, proceed with the appropriate aqueous workup and purification by

column chromatography.

Troubleshooting Guides
Troubleshooting Common Issues in Reactions
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Symptom Possible Cause Suggested Solution

Low or No Reaction Inactive reagents.

Use fresh, high-purity starting

materials and reagents.

Ensure anhydrous conditions if

the reaction is moisture-

sensitive.

Insufficient reaction

temperature.

Gradually increase the

reaction temperature and

monitor the progress by TLC.

Formation of Multiple

Byproducts

Side reactions due to the

reactive nitro group.

Consider running the reaction

at a lower temperature. Use

milder reagents if possible.

Hydrolysis of the ester group.

Ensure anhydrous conditions

during the reaction setup and

workup.

Decarboxylation of the acetate.

[6][8]

Avoid excessive heating. Use

mild acidic or basic conditions

during workup.

Difficulty in Product Purification
Tailing on silica gel column

chromatography.[9]

Add a small amount of a

modifier like triethylamine to

the eluent to suppress the

basicity of the pyridine

nitrogen.

Co-elution of impurities.

Try a different solvent system

for chromatography or

consider purification by

recrystallization if the product

is a solid.

Product is a yellow or off-white

solid.

This may be due to trace

impurities. Consider

recrystallization or treatment

with activated carbon.[10]
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Exothermic Reaction Rapid addition of reagents.

Add reagents dropwise,

especially at the beginning of

the reaction.

Insufficient cooling.

Use an ice bath or other

cooling methods to maintain a

stable reaction temperature.

Visualizations
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Caption: Experimental workflow for the saponification and subsequent functionalization of

Ethyl 2-(5-nitropyridin-2-yl)acetate.
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Solutions
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Caption: Troubleshooting logic for common issues encountered during reactions with Ethyl 2-
(5-nitropyridin-2-yl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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